Cas no 70546-63-3 ((4aS,8aR)-4,4,7-trimethyl-4,4a,5,6,8a,9-hexahydronaphtho[2,3-b]furan)

(4aS,8aR)-4,4,7-trimethyl-4,4a,5,6,8a,9-hexahydronaphtho[2,3-b]furan structure
70546-63-3 structure
Product Name:(4aS,8aR)-4,4,7-trimethyl-4,4a,5,6,8a,9-hexahydronaphtho[2,3-b]furan
CAS No:70546-63-3
MF:C15H20O
MW:216.318704605103
CID:1744855
PubChem ID:155517
Update Time:2025-04-21

(4aS,8aR)-4,4,7-trimethyl-4,4a,5,6,8a,9-hexahydronaphtho[2,3-b]furan Chemical and Physical Properties

Names and Identifiers

    • (4aS,8aR)-4,4,7-trimethyl-4,4a,5,6,8a,9-hexahydronaphtho[2,3-b]furan
    • Naphtho(2,3-b)furan, 4,4a,5,6,8a,9-hexahydro-4,4,7-trimethyl-, (4aS,8aR)-
    • 4,4,7-trimethyl-5,6,8a,9-tetrahydro-4aH-benzo[f][1]benzofuran
    • 70546-63-3
    • CHEMBL478781
    • DTXSID80990753
    • SCHEMBL10408373
    • 4,4,7-Trimethyl-4,4a,5,6,8a,9-hexahydronaphtho[2,3-b]furan
    • Furodysinin
    • Inchi: 1S/C15H20O/c1-10-4-5-12-11(8-10)9-14-13(6-7-16-14)15(12,2)3/h6-8,11-12H,4-5,9H2,1-3H3/t11-,12-/m0/s1
    • InChI Key: OSSOIKJYWQAIQR-RYUDHWBXSA-N
    • SMILES: O1C=CC2=C1C[C@@H]1C=C(C)CC[C@@H]1C2(C)C

Computed Properties

  • Exact Mass: 216.1515
  • Monoisotopic Mass: 216.151415257g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 315
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 13.1Ų

Experimental Properties

  • PSA: 13.14
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